Cas no 297176-81-9 ((R)-3-Methyl-piperidine-3-carboxylic acid ethyl ester hydrochloride)

• Product Name: (R)-3-Methyl-piperidine-3-carboxylic acid ethyl ester hydrochloride
• CAS No: 297176-81-9
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD28398077
• CID: 4777153
• PubChem ID: 91828144
• Update Time: 2026-02-27

(R)-3-Methyl-piperidine-3-carboxylic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methyl-piperidine-3-carboxylic acid ethyl ester hydrochloride
• 9003AH
• SB36444
• ethyl (3R)-3-methylpiperidine-3-carboxylate;hydrochloride
• (R)-Ethyl 3-methylpiperidine-3-carboxylate hydrochloride
• ethyl (R)-3-methylpiperidine-3-carboxylate hydrochloride
• F75076
• MFCD28398077
• BS-45304
• (R)-3-Methyl-piperidine-3-carboxylicacidethylesterhydrochloride
• 297176-81-9
• CS-0342499
• ETHYL (3R)-3-METHYLPIPERIDINE-3-CARBOXYLATE HYDROCHLORIDE

• MDL： MFCD28398077
• Inchi： 1S/C9H17NO2.ClH/c1-3-12-8(11)9(2)5-4-6-10-7-9;/h10H,3-7H2,1-2H3;1H/t9-;/m1./s1
• InChI Key： IPAHPPZMOMRABY-SBSPUUFOSA-N
• SMILES： Cl.O(CC)C([C@@]1(C)CNCCC1)=O

Computed Properties

• Exact Mass: 207.1026065 g/mol
• Monoisotopic Mass: 207.1026065 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.70
• Topological Polar Surface Area: 38.3

Additional information on (R)-3-Methyl-piperidine-3-carboxylic acid ethyl ester hydrochloride

(R)-3-Methyl-piperidine-3-carboxylic acid ethyl ester hydrochloride: A Comprehensive Overview

The compound with CAS No. 297176-81-9, known as (R)-3-Methyl-piperidine-3-carboxylic acid ethyl ester hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring, a methyl group at the 3-position, and an ethyl ester hydrochloride moiety. The (R) configuration denotes its specific stereochemistry, which plays a crucial role in its biological activity and pharmacological properties.

Recent studies have highlighted the importance of (R)-3-Methyl-piperidine-3-carboxylic acid ethyl ester hydrochloride in drug discovery and development. Its structural features make it a promising candidate for various therapeutic applications, particularly in the areas of central nervous system disorders and metabolic diseases. Researchers have explored its potential as a modulator of key cellular pathways, including those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves advanced organic chemistry techniques, including stereo-selective synthesis to ensure the correct (R) configuration. This process is critical for maintaining the compound's bioactivity and minimizing off-target effects. The use of chiral catalysts and asymmetric synthesis methods has been pivotal in achieving high enantiomeric excess, which is essential for its pharmacological evaluation.

In terms of biological activity, (R)-3-Methyl-piperidine-3-carboxylic acid ethyl ester hydrochloride has shown promising results in preclinical studies. It exhibits selective binding to certain receptors and enzymes, making it a potential lead compound for drug development. Recent research has focused on its ability to modulate ion channels and neurotransmitter systems, which could have implications for treating conditions such as epilepsy and chronic pain.

The pharmacokinetic properties of this compound have also been extensively studied. Its absorption, distribution, metabolism, and excretion profiles are critical factors in determining its suitability as a drug candidate. Studies have shown that it has favorable bioavailability and pharmacokinetic characteristics, which are essential for effective drug delivery and therapeutic efficacy.

Moreover, the compound's stability under various conditions has been evaluated to ensure its suitability for formulation development. Its resistance to degradation under physiological conditions is a key factor in its potential as a long-term therapeutic agent.

In conclusion, (R)-3-Methyl-piperidine-3-carboxylic acid ethyl ester hydrochloride represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, stereochemistry, and biological activity make it a compelling target for further research and development. As advancements in synthetic chemistry and pharmacology continue to evolve, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.